Cas no 2418707-24-9 (3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride)

• Product Name: 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride
• CAS No: 2418707-24-9
• MF: C₁₂H₁₂FIO₂S
• MW: 366.190358161926
• CID: 5677731
• PubChem ID: 165840605
• Update Time: 2025-10-29

3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26631480
• 3-iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride
• 2418707-24-9
• 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C12H12FIO2S/c1-5-6-10-7(2)11(14)9(4)12(8(10)3)17(13,15)16/h1H,6H2,2-4H3
• InChI Key： ZHJWJSFHMBZXMW-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(C)=C(CC#C)C=1C)S(=O)(=O)F

Computed Properties

• Exact Mass: 365.95868g/mol
• Monoisotopic Mass: 365.95868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride

Comprehensive Overview of 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride (CAS No. 2418707-24-9)

The compound 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride (CAS No. 2418707-24-9) is a highly specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and medicinal chemistry. Its unique structural features, including the iodo and propargyl substituents, make it a versatile intermediate for click chemistry applications, bioconjugation, and the development of targeted enzyme inhibitors. Researchers are increasingly exploring its potential in proteomics and chemical biology, particularly in the context of activity-based protein profiling (ABPP).

One of the most compelling aspects of 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride is its role in covalent drug discovery. With the growing interest in irreversible inhibitors for challenging therapeutic targets, this compound's sulfonyl fluoride moiety offers selective reactivity with nucleophilic amino acids, such as serine, threonine, and tyrosine. This property aligns with current trends in precision medicine, where researchers seek to develop compounds with enhanced target specificity and reduced off-target effects.

From a synthetic chemistry perspective, the presence of both iodo and propargyl groups in 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride enables diverse cross-coupling reactions, such as Sonogashira and Suzuki couplings. These transformations are critical for constructing complex molecular architectures in drug discovery and material science. Additionally, the propargyl group facilitates click chemistry via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely adopted strategy for biomolecular labeling and polymer modification.

The compound's sulfonyl fluoride functionality has also been explored in the context of suFEx (Sulfur Fluoride Exchange) chemistry, a rapidly emerging field pioneered by Nobel laureate K. Barry Sharpless. SuFEx reactions are celebrated for their reliability and biocompatibility, making 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride a valuable tool for constructing stable linkages in bioconjugates and polymeric materials. This aligns with the increasing demand for next-generation biotherapeutics and smart materials in industrial applications.

In the realm of chemical biology, this compound's utility extends to proteome profiling and target identification. Its ability to covalently modify active-site residues in enzymes makes it a powerful probe for studying protein function and signaling pathways. Given the rising interest in cancer therapeutics and neurodegenerative disease research, 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride offers a promising scaffold for developing selective enzyme modulators.

From a commercial standpoint, the demand for high-purity synthetic intermediates like 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride is driven by the pharmaceutical and biotechnology sectors. Its CAS No. 2418707-24-9 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. As AI-driven drug discovery gains traction, the integration of such specialized compounds into virtual screening libraries further underscores their importance.

In summary, 3-Iodo-2,4,6-trimethyl-5-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride represents a multifaceted tool for researchers exploring covalent inhibitors, click chemistry, and SuFEx applications. Its structural versatility and reactivity profile position it at the forefront of innovations in drug development, chemical biology, and material science. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and life sciences.